Cas no 14372-07-7 (N-(3-Bromophenyl)cyclopropanecarboxamide)

• Product Name: N-(3-Bromophenyl)cyclopropanecarboxamide
• CAS No: 14372-07-7
• MF: C₁₀H₁₀BrNO
• MW: 240.09650182724
• MDL: MFCD00029065
• CID: 878415
• Update Time: 2026-04-29

N-(3-Bromophenyl)cyclopropanecarboxamide Chemical and Physical Properties

Names and Identifiers

• N-(3-Bromophenyl)cyclopropanecarboxamide
• N-(3-bromophenyl)cyclopropanecarboxamide(SALTDATA: FREE)
• Cyclopropan-3-brom-carboxanilid
• UKRORGSYN-BB BBV-069206
• 3'-BROMO-CYCLOPROPANECARBOXANILIDE

• MDL： MFCD00029065
• Inchi： InChI=1S/C10H10BrNO/c11-8-2-1-3-9(6-8)12-10(13)7-4-5-7/h1-3,6-7H,4-5H2,(H,12,13)
• InChI Key： XOJAPHKOMSHQEI-UHFFFAOYSA-N
• SMILES： O=C(C1CC1)NC2=CC=CC(Br)=C2

Computed Properties

• Exact Mass: 238.99500
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3

Experimental Properties

• PSA: 29.10000
• LogP: 2.87060

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides

Additional information on N-(3-Bromophenyl)cyclopropanecarboxamide

N-(3-Bromophenyl)cyclopropanecarboxamide: A Comprehensive Overview

N-(3-Bromophenyl)cyclopropanecarboxamide, identified by the CAS number 14372-07-7, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound, which belongs to the class of cyclopropane derivatives, has garnered attention due to its unique structural properties and potential applications in drug discovery. The molecule consists of a cyclopropane ring fused to a carboxamide group, with a bromine atom substituted on the phenyl ring at the 3-position. This substitution pattern imparts distinct electronic and steric properties to the molecule, making it a valuable substrate for further chemical modifications and biological evaluations.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of N-(3-Bromophenyl)cyclopropanecarboxamide. Researchers have employed various strategies, including transition-metal-catalyzed coupling reactions and organocatalytic processes, to construct this compound with high yields and excellent stereochemical control. These methods not only highlight the versatility of modern synthetic techniques but also pave the way for the exploration of related compounds with similar structural motifs. The ability to synthesize this compound in large quantities has facilitated its use in preclinical studies, where it has been evaluated for its potential as a therapeutic agent.

From a pharmacological perspective, N-(3-Bromophenyl)cyclopropanecarboxamide has demonstrated promising activity in several biological assays. Studies have shown that this compound exhibits potent inhibitory effects on key enzymes involved in inflammatory pathways, suggesting its potential as an anti-inflammatory agent. Additionally, research into its cytotoxicity profiles has revealed selective toxicity against cancer cell lines, indicating its potential role in oncology. These findings underscore the importance of further investigations into the mechanism of action and pharmacokinetic properties of this compound.

The structural uniqueness of N-(3-Bromophenyl)cyclopropanecarboxamide also makes it an attractive candidate for exploring novel drug delivery systems. Its lipophilic nature and ability to penetrate cellular membranes suggest that it could be incorporated into nanodelivery platforms for targeted drug delivery. Recent studies have explored the use of lipid nanoparticles and polymeric micelles for encapsulating this compound, with encouraging results in terms of drug stability and bioavailability.

In conclusion, N-(3-Bromophenyl)cyclopropanecarboxamide (CAS No. 14372-07-7) represents a compelling molecule with diverse applications in both academic research and industrial drug development. Its synthesis, biological activity, and potential therapeutic applications make it a subject of ongoing interest among chemists and pharmacologists alike. As research continues to unravel its full potential, this compound is poised to contribute significantly to the advancement of medicinal chemistry.